C-(5-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride

• IUPAC Name: (5-methylimidazo[1,2-a]pyridin-3-yl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H11N3.2ClH/c1-7-3-2-4-9-11-6-8(5-10)12(7)9;;/h2-4,6H,5,10H2,1H3;2*1H
• InChI Key: CVTDMJBWLKZXLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=C(N12)CN.Cl.Cl
• Molecular Formula: C9H13Cl2N3
• Molecular Weight: 234.12 g/mol

Description

“C-(5-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. They have been used in the synthesis of various drugs due to their promising and diverse bioactivity, which includes antiviral, antiulcer, antibacterial, anticancer, antifungal, and antituberculosis properties.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be synthesized through various chemical reactions. For instance, a solvent- and catalyst-free method has been developed for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Scientific Research Applications

Synthesis and Chemical Properties

C-(5-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride is involved in various chemical syntheses and transformations due to its structural and functional versatility. For example, imidazo[1,2-a]pyridines have been synthesized through reactions involving 2-chloropyridines and 2H-azirines, leading to the selective formation of C3-substituted imidazo[1,2-a]pyridines, a motif common in medicinal chemistry (Vuillermet, Bourret, & Pelletier, 2020). This chemical versatility underlines the compound's utility in synthesizing complex molecules with potential pharmaceutical applications.

Medicinal Chemistry

In the realm of medicinal chemistry, compounds featuring the imidazo[1,2-a]pyridine core, such as this compound, have been extensively studied for their biological activities. For instance, imidazo[1,2-a]pyridine derivatives have shown promising results as antiulcer agents, indicating their potential in developing new therapeutic agents (Starrett et al., 1989). This highlights the compound's significance in the discovery and development of new drugs targeting various diseases.

Biological Applications

The biological activity of this compound and related compounds has been a subject of interest in various studies. Research has shown that imidazo[1,2-a]pyridine-based compounds can serve as high-affinity and selective ligands for Peripheral Benzodiazepine Receptors (PBR), suggesting their use in studying PBR in vivo using techniques such as SPECT (Katsifis et al., 2000). This underlines the potential of these compounds in neurological research and the development of diagnostic tools.

Chemical Reactions and Transformations

This compound is involved in various chemical transformations that are crucial for synthesizing novel compounds. For instance, imidazo[1,2-a]pyridines have been utilized in BCl3-mediated reactions for C–N, C–S, and C–O bond formation, showcasing the compound's role in creating a diverse array of ((3-amino/thio/alkoxy)-methyl)-imidazo[1,2-a]pyridines (Singh et al., 2019). This demonstrates the compound's utility in organic synthesis and the development of new chemical entities.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridine derivatives, to which this compound belongs, have been reported to possess a broad spectrum of biological activity and can be used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs . They have also been proposed for the treatment of cancer, cardiovascular diseases, and Alzheimer’s disease .

Mode of Action

Similar compounds, such as zolpidem, which is an imidazo[1,2-a]pyridin-3-yl-acetic acid derivative, exert their hypnotic effect by blocking γ-aminobutyric acid receptors . This suggests that “C-(5-Methyl-imidazo[1,2-a]pyridin-3-yl)-methylamine dihydrochloride” might interact with its targets in a similar manner, leading to changes in cellular function.

Biochemical Pathways

Given the wide range of applications of imidazo[1,2-a]pyridine derivatives in medicinal chemistry , it can be inferred that this compound might affect multiple biochemical pathways, leading to various downstream effects.

Result of Action

Imidazo[1,2-a]pyridine derivatives have been reported to possess a broad spectrum of biological activity , suggesting that this compound might have similar effects.